Cas no 2229277-76-1 (1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2229277-76-1
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 6219459
• PubChem ID: 165703464
• Update Time: 2025-06-11

1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine
• EN300-1878895
• 1-[1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropyl]cyclopropan-1-amine
• 2229277-76-1

• Inchi： 1S/C14H16N4/c15-14(8-9-14)13(6-7-13)12-10-18(17-16-12)11-4-2-1-3-5-11/h1-5,10H,6-9,15H2
• InChI Key： WUIOHUCXHIUQBM-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(C2=CN(C3C=CC=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 240.137496527g/mol
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine

Comprehensive Overview of 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229277-76-1)

The compound 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229277-76-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex architecture, featuring a cyclopropyl ring and a 1,2,3-triazole moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

One of the most intriguing aspects of this compound is its 1,2,3-triazole core, a heterocyclic structure known for its stability and versatility in drug design. The phenyl group attached to the triazole ring further enhances its lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability. The presence of the cyclopropyl rings adds rigidity to the molecule, potentially increasing its binding affinity to target proteins. These features align with current trends in fragment-based drug discovery, where small, rigid molecules are used to build potent inhibitors.

In recent years, the scientific community has shown growing interest in click chemistry derivatives, and 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine is no exception. The 1,2,3-triazole ring is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction popularized by Nobel laureate Barry Sharpless. This method is widely used in bioconjugation and proteomics, making the compound relevant to cutting-edge research in chemical biology.

Another hot topic in modern pharmacology is the development of central nervous system (CNS) therapeutics. The amine functional group in this compound suggests potential interactions with neurotransmitter receptors or enzymes. While specific studies on 2229277-76-1 are still emerging, its structural analogs have shown activity in modulating G-protein-coupled receptors (GPCRs), a key target class for neurological disorders. This connection makes it a subject of interest for researchers exploring neuroprotective agents or cognitive enhancers.

From a synthetic chemistry perspective, the cyclopropyl rings in 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine present both challenges and opportunities. Cyclopropanes are known for their ring strain, which can be leveraged to create high-energy intermediates for further functionalization. Recent advancements in C-H activation and transition-metal catalysis have opened new avenues for modifying such scaffolds, aligning with the demand for sustainable synthetic methods in green chemistry.

The compound’s potential applications extend to agricultural chemistry, where 1,2,3-triazole-containing molecules are investigated as plant growth regulators or pest control agents. Its structural features could contribute to the development of next-generation agrochemicals with improved selectivity and environmental safety—a pressing concern in today’s climate-conscious research landscape.

In summary, 1-1-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropylcyclopropan-1-amine (CAS No. 2229277-76-1) represents a multifaceted compound with broad implications across drug discovery, chemical biology, and materials science. Its unique combination of 1,2,3-triazole and cyclopropyl motifs positions it as a valuable tool for addressing contemporary challenges in precision medicine and sustainable chemistry.